molecular formula C10H9NO5 B8708329 Dihydro-3-(2-nitrophenoxy)-2-(3H)-furanone CAS No. 58835-34-0

Dihydro-3-(2-nitrophenoxy)-2-(3H)-furanone

Cat. No.: B8708329
CAS No.: 58835-34-0
M. Wt: 223.18 g/mol
InChI Key: IRDJQUIZRNCGMP-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
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Description

Dihydro-3-(2-nitrophenoxy)-2-(3H)-furanone is a useful research compound. Its molecular formula is C10H9NO5 and its molecular weight is 223.18 g/mol. The purity is usually 95%.
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Properties

CAS No.

58835-34-0

Molecular Formula

C10H9NO5

Molecular Weight

223.18 g/mol

IUPAC Name

3-(2-nitrophenoxy)oxolan-2-one

InChI

InChI=1S/C10H9NO5/c12-10-9(5-6-15-10)16-8-4-2-1-3-7(8)11(13)14/h1-4,9H,5-6H2

InChI Key

IRDJQUIZRNCGMP-UHFFFAOYSA-N

Canonical SMILES

C1COC(=O)C1OC2=CC=CC=C2[N+](=O)[O-]

Origin of Product

United States

Synthesis routes and methods

Procedure details

A mixture of 2-nitrophenol (20 g, 0.14 mol) and K2CO3 (25.2 g, 0.18 mol) in 280 mL DMF was cooled to 0° C. 2-Bromobutyrolactone was added dropwise, the reaction was stirred for 45 min at 0° C., then stirred at room temperature for 3 hours (h). The mixture was poured into 2 L water containing approx. 200 g salt, and the solution was washed with 6×100 mL of 1:1 diethyl ether/ethyl acetate. The combined organics were washed with 2×100 mL sat'd aq. K2CO3, 5×100 mL water and 100 mL brine, dried (Na3SO4), and filtered. Solvent was removed in vacuo to yield the title compound as an off-white solid (21.88 g, 0.1 mol). 1H (CDCl3): 7.84 (d, 1H, J=7.9), 7.57 (t, 1H, J=7.5), 7.49 (d, 1H, J=7.9), 7.16 (t, 1H, J=7.5), 5.03 (t, 1H, J=7.4), 4.58 (m, 1H), 4.42 (m, 1H), 2.8-2.6 (m, 2H).
Quantity
20 g
Type
reactant
Reaction Step One
Name
Quantity
25.2 g
Type
reactant
Reaction Step One
Name
Quantity
280 mL
Type
solvent
Reaction Step One
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Name
Quantity
2 L
Type
reactant
Reaction Step Three

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